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Compound of Interest

Compound Name: 4-Morpholineethanol-d4

CAS No.: 1185052-90-7

Cat. No.: B562281

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of pharmaceutical research and development, deuterated compounds like

4-Morpholineethanol-d4 are powerful tools. The strategic replacement of hydrogen with its

heavier, stable isotope, deuterium, can significantly alter a molecule's metabolic profile, often

leading to improved pharmacokinetic properties. While this isotopic substitution offers profound

benefits in drug discovery, it does not fundamentally alter the chemical's inherent hazards.[1][2]

Therefore, a robust understanding of its safe handling, necessary personal protective

equipment (PPE), and proper disposal is paramount.

This guide provides a comprehensive, step-by-step framework for the safe handling of 4-
Morpholineethanol-d4, moving beyond a simple checklist to explain the rationale behind each

procedural choice. Our aim is to empower you with the knowledge to create a self-validating

system of safety in your laboratory.
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While a specific Safety Data Sheet (SDS) for 4-Morpholineethanol-d4 is not readily available,

the safety profile can be reliably inferred from its non-deuterated parent compound, 4-

Morpholineethanol, and the related compound, Morpholine. Deuteration does not introduce

new chemical hazards; the toxicity and reactivity are dictated by the morpholine ethanol

structure.[1][3]

Based on the available data for the parent compounds, 4-Morpholineethanol-d4 should be

regarded as a substance that:

Causes skin irritation.[4][5]

Causes serious eye irritation.[4][5]

May cause respiratory irritation.[4][5]

May be harmful if swallowed or inhaled, and toxic in contact with skin.[6][7][8]

Can cause severe skin burns and eye damage in its more concentrated forms or as the

parent morpholine compound.[6][7][8][9]

It is crucial to handle this compound with the appropriate level of caution, implementing

engineering controls and personal protective equipment to minimize exposure.

Personal Protective Equipment (PPE): Your First
Line of Defense
A multi-layered approach to PPE is essential when handling 4-Morpholineethanol-d4. The

following table outlines the minimum required PPE, with explanations for the selection of each

component.
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PPE Component Specifications and Rationale

Hand Protection

Gloves: Wear chemical-resistant gloves tested

according to EN 374.[9] Butyl rubber or

fluoroelastomer (FKM) gloves are

recommended for prolonged contact with

morpholine derivatives.[10][11] Always check for

leaks and tears before use.

Eye and Face Protection

Goggles and Face Shield: Use tightly fitting

safety goggles.[11] A face shield should be worn

in conjunction with goggles, especially when

there is a risk of splashing.[9][11]

Skin and Body Protection

Laboratory Coat and Apron: A standard

laboratory coat is mandatory. For larger

quantities or tasks with a higher risk of

splashing, a chemical-resistant apron or suit

should be worn.[12]

Respiratory Protection

Respirator: Use in a well-ventilated area or

under a chemical fume hood.[13] If engineering

controls are insufficient or during emergency

situations, a NIOSH/MSHA or European

Standard EN 149 approved respirator with an

organic vapor filter is necessary.[12]
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A meticulous operational plan ensures safety at every stage of the chemical's lifecycle in your

laboratory.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage: Store 4-Morpholineethanol-d4 in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[13] The container should be tightly

sealed to prevent the absorption of moisture and carbon dioxide.

Handling and Use
Engineering Controls: All handling of 4-Morpholineethanol-d4 should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[13]

Personal Hygiene: Wash hands thoroughly after handling the compound, even if gloves were

worn.[4] Do not eat, drink, or smoke in the laboratory.[7]

Spill Preparedness: Have a spill kit readily available. For small spills, absorb the material

with an inert absorbent material and place it in a sealed container for disposal.[4] For larger

spills, evacuate the area and follow your institution's emergency procedures.

Decontamination
Equipment: All glassware and equipment should be decontaminated after use. Rinse with an

appropriate solvent, and collect the rinsate as hazardous waste.

Work Surfaces: Clean work surfaces thoroughly with a suitable cleaning agent.

Disposal Plan: A Commitment to Environmental
Safety
The disposal of 4-Morpholineethanol-d4 must be carried out in strict accordance with local,

state, and federal regulations. As a deuterated compound, it is not radioactive and does not

require special disposal protocols beyond those for its non-deuterated counterpart.[1]
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Waste Segregation: All waste containing 4-Morpholineethanol-d4, including unused

product, contaminated absorbents, and rinsate, must be collected in a dedicated, properly

labeled hazardous waste container.[1][14]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "4-Morpholineethanol-d4".

Container Management: Keep the waste container closed except when adding waste. Store

it in a designated satellite accumulation area.

Disposal Request: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) department.[1] Do not dispose of this chemical down the drain.[4]
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By adhering to these detailed protocols, you can confidently and safely incorporate 4-
Morpholineethanol-d4 into your research, ensuring the well-being of yourself, your
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colleagues, and the environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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